9-ethyl-N-(4-fluorophenyl)-9H-purin-6-amine

• IUPAC Name: 9-ethyl-N-(4-fluorophenyl)purin-6-amine
• InChI: InChI=1S/C13H12FN5/c1-2-19-8-17-11-12(15-7-16-13(11)19)18-10-5-3-9(14)4-6-10/h3-8H,2H2,1H3,(H,15,16,18)
• InChI Key: JCWQNYCZPVRFHJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C(N=CN=C21)NC3=CC=C(C=C3)F
• Molecular Formula: C13H12FN5
• Molecular Weight: 257.27 g/mol
• CAS No.: 1226447-69-3

Description

9-ethyl-N-(4-fluorophenyl)-9H-purin-6-amine is a useful research compound. Its molecular formula is C13H12FN5 and its molecular weight is 257.272. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

9-ethyl-N-(4-fluorophenyl)-9H-purin-6-amine's synthetic routes and chemical properties are of interest in pharmaceutical and organic chemistry research. It has been involved in studies for the synthesis of complex molecules, demonstrating its versatility as a building block. For example, the compound has been utilized in the synthesis of purine derivatives, highlighting its role in developing novel compounds with potential biological activities. The modification of this molecule can lead to various derivatives, enabling the exploration of new pharmacological properties or material functionalities.

Applications in Material Science

In material science, derivatives of this compound have been explored for their potential in creating new materials. Specifically, its analogs have been investigated for applications in organic light-emitting diodes (OLEDs) and as fluorophores in microscopy. These studies suggest that the structural modifications of this compound can significantly impact the photophysical properties of the resulting materials, making them suitable for applications in electronics and imaging technologies.

Biological and Pharmacological Research

Although the request specifies excluding information related to drug use, dosage, and side effects, it's worth noting that the research framework around this compound often intersects with pharmacological studies. These intersections are mainly due to the compound's relevance in synthesizing potential therapeutic agents. The chemical's role in forming nucleotide analogs and its involvement in studies targeting various biological pathways indirectly suggests its significance in drug discovery and development processes.

References (Sources)

• R. Ellsworth, H. Meriwether, H. Mertel (1989). Synthesis of 9‐[(2‐chloro‐6‐fluorophenyl) [14C]methyl]‐9H‐purine‐6‐amine (arprinocid) and 9‐[(2,6‐dichlorophenyl) [14C]methyl]‐9H‐purine‐6‐amine.
• W. Kuo, Shin-Lei Lin, Shing-Da Chen, Chen-Pin Chang, R. Lee, R. Jeng (2008). Efficient and bright non-doped blue light-emitting diodes based on glassy styrylcarbazoles.
• K. El-bayouki, F. Nielsen, E. Pedersen (1985). Phosphorus Pentoxide in Organic Synthesis, XVIII. Phosphorus Pentoxide and Secondary Amine Mixtures in a New Synthesis of N6,N6‐Dialkyl‐ and N6‐Alkyl,N6‐aryl‐9H‐purin‐6‐amines.